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Compound of Interest

Compound Name: 3-Bromobenzenesulfonamide

Cat. No.: B181283 Get Quote

This technical guide provides a comprehensive overview of the melting point and solubility of 3-
bromobenzenesulfonamide, tailored for researchers, scientists, and professionals in drug

development. This document outlines key physical properties, detailed experimental protocols

for their determination, and logical workflows to guide laboratory practices.

Core Physicochemical Data
Quantitative data for 3-bromobenzenesulfonamide are summarized below, providing a clear

reference for its fundamental properties.

Physical and Chemical Properties
Property Value Reference

Molecular Formula C₆H₆BrNO₂S [1][2]

Molecular Weight 236.09 g/mol

Melting Point 151-156 °C [3]

Appearance Pale cream to cream powder [1]

CAS Number 89599-01-9 [1][2]

Solubility Profile
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Specific quantitative solubility data for 3-bromobenzenesulfonamide is not readily available in

the provided search results. However, the general solubility of benzenesulfonamides suggests

low solubility in water and higher solubility in organic solvents.[4] The solubility can also be

influenced by the pH of the medium.[4] A qualitative assessment of solubility can be performed

using the protocol outlined in the subsequent section.

Solvent Expected Solubility Rationale

Water Low
The hydrophobic benzene ring

reduces water solubility.[4]

Diethyl Ether Soluble Non-polar organic solvent.

5% aq. NaOH Soluble

The sulfonamide group can be

deprotonated by a strong

base, forming a more soluble

salt.

5% aq. HCl Insoluble

The compound does not have

a basic functional group to be

protonated by acid.

Ethanol Soluble Polar protic organic solvent.

Acetone Soluble Polar aprotic organic solvent.

Experimental Protocols
Detailed methodologies for determining the melting point and solubility of 3-
bromobenzenesulfonamide are presented below.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline compound, this transition occurs over a narrow temperature range.

The capillary method is a common and reliable technique for this measurement.[5]

Principle: A small, powdered sample of the compound is heated in a sealed capillary tube, and

the temperature range from the onset to the completion of melting is observed. Impurities
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typically cause a depression and broadening of the melting point range.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[6]

Glass capillary tubes (one end sealed)[7]

Thermometer

Mortar and pestle (optional, for grinding the sample)

Procedure:

Sample Preparation: Ensure the 3-bromobenzenesulfonamide sample is completely dry

and finely powdered.[7] Introduce a small amount of the powdered sample into the open end

of a capillary tube.[7]

Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to pack the

sample tightly into the bottom. The packed sample height should be 2-3 mm.[7]

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.[7]

Rapid Determination (Optional): If the approximate melting point is unknown, a rapid heating

rate can be used to get a preliminary estimate.[6]

Accurate Determination: Heat the sample at a slow, controlled rate (approximately 1-2 °C per

minute) as the temperature approaches the expected melting point.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (T1) and the temperature at which the entire sample

becomes a clear liquid (T2).

Reporting: The melting point is reported as the range T1-T2.

Solubility Determination
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This protocol provides a systematic approach to qualitatively assess the solubility of 3-
bromobenzenesulfonamide in various solvents, which can indicate the presence of certain

functional groups and inform purification or formulation strategies.

Principle: The solubility of a compound is determined by the balance of intermolecular forces

between the solute and the solvent. The "like dissolves like" principle is a useful guideline,

where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-

polar solvents.[8]

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Graduated pipettes or droppers

Spatula

Procedure:

Sample Preparation: In a small test tube, place approximately 25 mg of 3-
bromobenzenesulfonamide.[9]

Solvent Addition: Add 0.75 mL of the test solvent (e.g., water, 5% NaOH, 5% HCl, ethanol,

diethyl ether) in small portions.[9]

Mixing: After each addition, vigorously shake or stir the mixture for at least 60 seconds to

ensure thorough mixing.[8][9]

Observation: Observe the mixture to determine if the compound has completely dissolved. If

the solution is clear, the compound is considered soluble. If solid particles remain, it is

considered insoluble.[8]

Systematic Testing: A hierarchical approach to testing solubility can provide more

information. A suggested workflow is presented in the diagrams below. This typically involves

starting with water, followed by acidic and basic solutions, and then organic solvents.[10]
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Visualized Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of

the experimental protocols.
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Load Sample into Capillary Tube (2-3 mm)

Insert Capillary into Melting Point Apparatus

Set Heating Rate (1-2 °C/min)

Observe Sample Through Lens

Record T1: First Liquid Drop Appears

Record T2: All Sample is Liquid

Report Melting Point as T1-T2 Range
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Caption: Workflow for Melting Point Determination.
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Start: 25 mg of Compound

Add 0.75 mL Water
Shake Vigorously

Soluble?

Class: Water-Soluble

Yes

Add 0.75 mL 5% NaOH
Shake Vigorously

No

Soluble?

Class: Strong/Weak Acid

Yes

Add 0.75 mL 5% HCl
Shake Vigorously

No

Soluble?

Class: Base

Yes

Add 0.75 mL Diethyl Ether
Shake Vigorously

No

Soluble?

Class: Non-polar

Yes

Class: Insoluble/Neutral
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Caption: Hierarchical Workflow for Solubility Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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